Cas no 2248395-47-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate
• CAS No: 2248395-47-1
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 6207203
• PubChem ID: 165724447
• Update Time: 2025-07-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate
• 2248395-47-1
• EN300-6516135

• Inchi： 1S/C16H12N2O5/c19-14-12-3-1-2-4-13(12)15(20)18(14)23-16(21)10-7-11-9-22-6-5-17(11)8-10/h1-4,7-8H,5-6,9H2
• InChI Key： HPROJIZLOSULQU-UHFFFAOYSA-N
• SMILES： O1CCN2C=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)C=C2C1

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate (CAS No. 2248395-47-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate, identified by its CAS number 2248395-47-1, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule belongs to a class of scaffolds that have garnered significant attention in recent years due to their structural complexity and potential biological activity. The presence of multiple heterocyclic rings—specifically the isoindole and pyrrolooxazine moieties—suggests a rich chemical space for interaction with biological targets.

In the realm of medicinal chemistry, the design of such complex molecules is often driven by the desire to achieve high selectivity and efficacy. The dioxo group within the structure introduces a polar moiety that can enhance solubility and binding affinity, while the carboxylate functionality provides a site for further derivatization or salt formation. These features make the compound a promising candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such scaffolds. By leveraging molecular docking algorithms, researchers can predict potential interactions between this compound and biological targets with increasing accuracy. For instance, studies have shown that the pyrrolooxazine ring system can engage with proteins in ways that may lead to therapeutic effects. This has spurred interest in synthesizing analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate to optimize binding affinities and pharmacokinetic properties.

The isoindole moiety is particularly noteworthy due to its structural versatility. It has been implicated in various biological processes and has been explored in the development of antimicrobial and anticancer agents. The combination of an isoindole ring with a pyrrolooxazine core creates a unique pharmacophore that may exhibit novel mechanisms of action. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying new bioactive molecules.

One particularly intriguing aspect of this compound is its potential role as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate suggest that it may interact with kinase active sites through hydrogen bonding networks and hydrophobic interactions. Preliminary computational studies have indeed hinted at possible binding modes that could warrant experimental validation.

Moreover, the compound’s architecture allows for modifications that could enhance its pharmacological profile. For example, introducing fluorine atoms at strategic positions could improve metabolic stability or binding affinity. Similarly, altering the electronic properties of the dioxo group might fine-tune its interaction with biological targets. Such modifications are often guided by structure-based design principles derived from X-ray crystallography or NMR spectroscopy data.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as cyclization reactions and functional group interconversions. Recent methodologies have focused on developing more efficient routes to such complex heterocycles using transition metal catalysis or microwave-assisted techniques. These advances have not only streamlined the synthesis but also allowed for greater scalability.

In conclusion, 1 H , 3 H , 4 H - py r r o lo [ 2 , 1 - c ] [ 1 , 4 ] o x az ine - 7 - carbox y l ate derivatives continue to be an area of intense research due to their structural complexity and potential biological activity. The specific example highlighted here—CAS No. 2248395 -47 - 1—demonstrates how interdisciplinary approaches combining computational modeling with synthetic chemistry can yield promising candidates for further development. As our understanding of biological pathways grows more sophisticated, iso indole - based scaffolds like this one will undoubtedly play a pivotal role in next-generation drug discovery efforts.